N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxo-2H-chromen-3-yl)acetamide

• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxochromen-3-yl)acetamide
• InChI: InChI=1S/C21H21NO4/c1-13-9-17(25-3)20-14(2)16(21(24)26-18(20)10-13)11-19(23)22-12-15-7-5-4-6-8-15/h4-10H,11-12H2,1-3H3,(H,22,23)
• InChI Key: BLCBIUDLZVYGQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC(=O)NCC3=CC=CC=C3)C)C(=C1)OC

Description

N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxo-2H-chromen-3-yl)acetamide is a synthetic organic compound that belongs to the class of chromen-2-one derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxo-2H-chromen-3-yl)acetamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 5-methoxy-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid.

Amidation Reaction: The carboxylic acid is then converted to its corresponding acyl chloride using thionyl chloride (SOCl2) or oxalyl chloride (COCl)2.

Formation of Acetamide: The acyl chloride is reacted with benzylamine to form the desired this compound under basic conditions, typically using a base such as triethylamine (TEA) or pyridine.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxo-2H-chromen-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group can be reduced to form a hydroxyl group.

Substitution: The benzyl group can be substituted with other alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common reagents for substitution reactions include alkyl halides and aryl halides in the presence of a base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of various alkyl or aryl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its effects on cellular processes.

Medicine: Studied for its potential therapeutic effects, including anti-inflammatory, antioxidant, and anticancer activities.

Industry: Used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxo-2H-chromen-3-yl)acetamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins involved in various biological processes.

Pathways Involved: It may modulate signaling pathways related to inflammation, oxidative stress, and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

Coumarin Derivatives: Compounds such as 7-hydroxy-4-methylcoumarin and 4-methylumbelliferone share structural similarities with N-benzyl-2-(5-methoxy-4,7-dimethyl-2-oxo-2H-chromen-3-yl)acetamide.

Benzylamides: Compounds like N-benzyl-2-(4-hydroxyphenyl)acetamide and N-benzyl-2-(3,4-dimethoxyphenyl)acetamide are structurally related.

Uniqueness

This compound is unique due to its specific substitution pattern on the chromen-2-one core, which imparts distinct biological activities and chemical reactivity compared to other similar compounds.